
Spectroscopic Properties of Mordant Blue 29:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

Mordant Blue 29 (also known as Chrome Azurol S), a triphenylmethane dye widely utilized in

analytical chemistry. This document details the dye's absorption characteristics, provides

experimental protocols for its spectroscopic analysis, and outlines its application in metal ion

detection.

Core Spectroscopic Properties
Mordant Blue 29 is a polybasic acid that can exist in various structural forms depending on the

pH of the solution, leading to changes in its color and absorption spectrum. Its pronounced

chelating properties, owing to the presence of carboxyl and hydroxyl donor groups, make it a

valuable reagent for the spectrophotometric determination of metal ions.[1]

Chemical Structure
The molecular structure of C.I. Mordant Blue 29 is presented below.

Molecular Formula: C₂₃H₁₃Cl₂Na₃O₉S[2]

Molar Mass: 605.3 g/mol [2]

CAS Number: 1667-99-8[3]
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Quantitative Spectroscopic Data
The UV-Vis absorption characteristics of Mordant Blue 29 are highly dependent on the pH of

the solution. The molar absorptivity, a measure of how strongly the dye absorbs light at a

particular wavelength, is also a key parameter.

Property Value Conditions Reference

Molar Absorptivity (ε) ≥ 11,000 L·mol⁻¹·cm⁻¹ Dried molecule [3]

Absorption Maximum

(λmax)
425.0 - 435.0 nm pH 7.0 Buffer solution [4]

See table below for

pH dependence
Aqueous solution [5]

Fluorescence

Quantum Yield

Data not readily

available in literature.
-

Fluorescence Lifetime
Data not readily

available in literature.
-

pH-Dependent Absorption Maxima
The absorption maximum (λmax) of Mordant Blue 29 shifts significantly with changes in pH,

corresponding to different ionic species of the dye in solution.

pH Range Dominant Species λmax (nm)

Strongly Acidic H₅In⁺ ~480

Acidic H₄In ~470

Weakly Acidic H₃In⁻ ~495

Neutral H₂In²⁻ ~430

Alkaline HIn³⁻ ~590

Strongly Alkaline In⁴⁻ ~590
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Data extrapolated from graphical representations in Pytlakowska et al. (2013).[5]

Experimental Protocols
The following are detailed methodologies for the key experiments related to the spectroscopic

analysis of Mordant Blue 29.

UV-Vis Absorption Spectroscopy
This protocol outlines the procedure for obtaining the UV-Vis absorption spectrum of Mordant
Blue 29.

Objective: To determine the absorption maxima (λmax) of Mordant Blue 29 at different pH

values.

Materials:

Mordant Blue 29

Deionized water

Buffer solutions (pH 2, 4, 6, 7, 8, 10, 12)

Spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks

Pipettes

Procedure:

Stock Solution Preparation: Prepare a stock solution of Mordant Blue 29 (e.g., 1 x 10⁻³ M)

by dissolving a precise amount of the dye in deionized water.

Working Solution Preparation: Prepare a series of working solutions by diluting the stock

solution with the appropriate buffer to achieve a final concentration within the linear range of

the spectrophotometer (typically in the µM range).
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Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the

wavelength range for scanning (e.g., 300-700 nm).

Blank Measurement: Fill a cuvette with the respective buffer solution to be used as a blank.

Place the cuvette in the spectrophotometer and record a baseline spectrum.

Sample Measurement: Rinse the cuvette with the Mordant Blue 29 working solution. Fill the

cuvette with the working solution and place it in the spectrophotometer.

Data Acquisition: Record the absorption spectrum of the sample.

Analysis: Identify the wavelength of maximum absorbance (λmax) from the spectrum.

Repeat: Repeat steps 4-7 for each pH value.

Spectrophotometric Determination of Aluminum
This protocol describes the use of Mordant Blue 29 for the quantitative determination of

aluminum ions in a sample.

Objective: To determine the concentration of aluminum in an aqueous sample.

Materials:

Mordant Blue 29 solution

Standard aluminum solution (e.g., 1000 ppm)

Acetate buffer (pH 5.0)

Deionized water

Spectrophotometer

Volumetric flasks

Pipettes

Procedure:
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Preparation of Standard Solutions: Prepare a series of aluminum standard solutions of

known concentrations by diluting the stock solution with deionized water.

Complex Formation: To a set of volumetric flasks, add a specific volume of each aluminum

standard solution (and the unknown sample to a separate flask). Add the acetate buffer to

maintain the pH at 5.0. Finally, add the Mordant Blue 29 solution. Dilute to the mark with

deionized water and mix well.

Incubation: Allow the solutions to stand for a specified time to ensure complete complex

formation.

Spectrophotometer Measurement: Set the spectrophotometer to the wavelength of maximum

absorbance for the Al-Mordant Blue 29 complex (typically around 550-600 nm, which should

be predetermined experimentally).

Calibration Curve: Measure the absorbance of each standard solution. Plot a calibration

curve of absorbance versus aluminum concentration.

Sample Analysis: Measure the absorbance of the unknown sample.

Concentration Determination: Determine the concentration of aluminum in the unknown

sample by interpolating its absorbance on the calibration curve.

Mandatory Visualizations
Experimental Workflow for Aluminum Determination
The following diagram illustrates the general workflow for the spectrophotometric determination

of aluminum using Mordant Blue 29.
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Workflow for Spectrophotometric Aluminum Determination
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Caption: Workflow for Spectrophotometric Aluminum Determination.

Logical Relationship of Spectroscopic Analysis
This diagram shows the logical flow from sample preparation to data analysis in spectroscopic

measurements.
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Logical Flow of Spectroscopic Analysis
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Caption: Logical Flow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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